Cas no 14529-54-5 (3,5-dibromo-1-methyl-1,2-dihydropyridin-2-one)

• Product Name: 3,5-dibromo-1-methyl-1,2-dihydropyridin-2-one
• CAS No: 14529-54-5
• MF: C₆H₅Br₂NO
• MW: 266.917999982834
• MDL: MFCD00464328
• CID: 49841
• PubChem ID: 3614350
• Update Time: 2025-05-21

3,5-dibromo-1-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-1-methylpyridin-2(1H)-one
• 3,5-Dibromo-1-methylpyridin-2-one
• 3,5-DIBROMO-1-METHYL-1H-PYRIDIN-2-ONE
• 3,5-dibromo-1-methyl-2(1H)-Pyridinone
• EOS-61805
• 3,5-dibroMo-1-Methyl-2-pyridone
• 3,5-DibroMo-1-Methyl-1H-pyrazin-2-one
• 3,5-dibroMo-1-Methyl-1,2-dihydropyridin-2-one
• N-naphthalen-2-yl-5-oxopyrrolidine-2-carboxamide
• 3,5-DIBROMOPYRIDINE-2-OL, 98+%
• A849244
• CS-D1344
• 3,5-dibromo-1-methyl pyridine-2(1H)-one
• 3,5-dibromo-1-methylpyridine-2(1H)-one
• SCHEMBL174142
• 2(1H)-Pyridinone, 3,5-dibromo-1-methyl-
• 3,5-dibromo-1-methylpyridin-2-(1H)-one
• 3,5- dibromo-1-methyl-1H-pyridin-2-one
• EU-0000136
• SR-01000389348-1
• AM807756
• MFCD00464328
• SY019135
• 3,5-dibromo-1-methyl-pyridin-2-one
• 3,5-Dibrom-1-methyl-2(1 H)-pyridon
• DTXSID10394280
• FT-0704051
• AOJAJTJZSBVNPU-UHFFFAOYSA-N
• HMS1607M02
• AKOS015850727
• (2(1H)-Pyridinone,3,5-dibromo-1-methyl-)
• BCP07527
• 3,5-dibromo-1-methyl-pyridin-2(1H)-one
• AS-18115
• SR-01000389348
• 3,5-dibromo-1-methyl pyridin-2(1H)-one
• 14529-54-5
• 3,5-dibromo-1-methylpyridine -2(1H)-one
• AC-28891
• AH-034/11963038
• DB-063601
• 3,5-dibromo-1-methyl-1,2-dihydropyridin-2-one

• MDL： MFCD00464328
• Inchi： 1S/C6H5Br2NO/c1-9-3-4(7)2-5(8)6(9)10/h2-3H,1H3
• InChI Key： AOJAJTJZSBVNPU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN(C)C1=O)Br

Computed Properties

• Exact Mass: 264.87400
• Monoisotopic Mass: 264.874
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 1.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 2.13
• Melting Point: No data available
• Boiling Point: 259.4°C at 760 mmHg
• Flash Point: 110.7°C
• Refractive Index: 1.659
• PSA: 22.00000
• LogP: 1.91030
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3,5-dibromo-1-methyl-1,2-dihydropyridin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,5-dibromo-1-methyl-1,2-dihydropyridin-2-one

Comprehensive Analysis of 3,5-Dibromo-1-methyl-1,2-dihydropyridin-2-one (CAS No. 14529-54-5)

3,5-Dibromo-1-methyl-1,2-dihydropyridin-2-one (CAS No. 14529-54-5) is a halogenated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromine substituents and a methylated dihydropyridinone core, makes it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic scaffolds.

The compound’s synthetic utility is underscored by its role in cross-coupling reactions, a hot topic in modern organic chemistry. Researchers frequently explore its reactivity in palladium-catalyzed transformations, addressing queries like “how to functionalize brominated pyridinones” or “applications of dibromo heterocycles in medicinal chemistry.” Such trends reflect the compound’s relevance in high-impact journals and patent literature, where it’s often cited for its regioselective bromination properties.

From an industrial perspective, 3,5-dibromo-1-methyl-1,2-dihydropyridin-2-one is valued for its scalable synthesis and stability under diverse conditions. These attributes resonate with manufacturers seeking cost-effective intermediates for API production (Active Pharmaceutical Ingredients). Notably, its eco-friendly derivatization potential aligns with the green chemistry movement, a frequently searched topic among sustainability-focused chemists.

Analytical characterization of this compound typically involves NMR spectroscopy and HPLC purity testing, addressing common questions like “how to confirm the structure of brominated pyridinones.” Its crystalline form and solubility profile are also critical for formulation scientists, as evidenced by searches for “solubility of dibromo dihydropyridinones in organic solvents.”

In summary, 3,5-dibromo-1-methyl-1,2-dihydropyridin-2-one (CAS No. 14529-54-5) bridges academic curiosity and industrial practicality. Its dual role as a building block and a target molecule ensures its prominence in cutting-edge research, making it a staple in the toolkit of synthetic chemists worldwide.